Cas no 64356-03-2 (Ethanone,2-bromo-1-(4-butylphenyl)-)

• Product Name: Ethanone,2-bromo-1-(4-butylphenyl)-
• CAS No: 64356-03-2
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD11182347
• CID: 512343
• Update Time: 2026-04-29

Ethanone,2-bromo-1-(4-butylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(4-butylphenyl)-
• 2-bromo-1-(4-butylphenyl)ethanone
• 2-BROMO-4’-N-BUTYLACETOPHENONE
• 2-bromo-4-n-butylacetophenone
• 2-bromo-1-(4-butyl-phenyl)-ethanone
• 2-Bromo-4'-butylacetophenone
• Ethanone,2-bromo-1-(4-butylphenyl)
• p-butylphenacyl bromide

• MDL： MFCD11182347

Computed Properties

• Exact Mass: 254.03100
• Monoisotopic Mass: 254.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.275
• Boiling Point: 320.5°C at 760 mmHg
• Flash Point: 47.1°C
• Refractive Index: 1.54
• PSA: 17.07000
• LogP: 3.60680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,2-bromo-1-(4-butylphenyl)-

Comprehensive Guide to Ethanone,2-bromo-1-(4-butylphenyl)- (CAS No. 64356-03-2): Properties, Applications, and Market Insights

Ethanone,2-bromo-1-(4-butylphenyl)- (CAS No. 64356-03-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, plays a crucial role in various synthetic processes. Researchers and industry professionals frequently search for terms like "Ethanone,2-bromo-1-(4-butylphenyl)- uses", "CAS 64356-03-2 properties", and "bromo-substituted ethanone synthesis", reflecting its relevance in modern chemistry.

The chemical structure of Ethanone,2-bromo-1-(4-butylphenyl)- features a bromine atom attached to the ethanone moiety, which enhances its reactivity in organic reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in green chemistry have also sparked interest in optimizing the production of this compound to minimize environmental impact, addressing queries like "sustainable synthesis of bromo-ethanone derivatives".

One of the primary applications of Ethanone,2-bromo-1-(4-butylphenyl)- is in the pharmaceutical sector, where it serves as a building block for active pharmaceutical ingredients (APIs). Its versatility allows for the creation of compounds with potential therapeutic effects, aligning with the growing demand for novel drug candidates. Searches such as "pharmaceutical intermediates from CAS 64356-03-2" highlight this application.

In addition to pharmaceuticals, Ethanone,2-bromo-1-(4-butylphenyl)- finds use in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing advanced polymers with tailored properties. This aligns with the increasing focus on high-performance materials, as seen in searches like "bromo-ethanone in polymer chemistry".

The market for Ethanone,2-bromo-1-(4-butylphenyl)- is influenced by factors such as R&D investments and regulatory policies. With the rise of AI-driven drug discovery, the demand for specialized intermediates like this compound is expected to grow. Industry reports often explore "market trends for CAS 64356-03-2", providing insights into future opportunities.

Handling and storage of Ethanone,2-bromo-1-(4-butylphenyl)- require adherence to standard safety protocols to ensure stability and prevent degradation. Proper documentation, including Material Safety Data Sheets (MSDS), is essential for compliance and safe usage. Queries like "safe handling of bromo-substituted ethanones" are common among laboratory personnel.

In conclusion, Ethanone,2-bromo-1-(4-butylphenyl)- (CAS No. 64356-03-2) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique properties and growing market demand make it a subject of ongoing research and commercial interest. By staying updated on trends like "green synthesis of CAS 64356-03-2" and "emerging uses of bromo-ethanone derivatives", stakeholders can leverage its full potential.